Cas no 2009410-37-9 (Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate
• CAS No: 2009410-37-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6152042
• PubChem ID: 165464614
• Update Time: 2025-08-05

Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate
• EN300-796817
• 2009410-37-9
• Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-6-7-8-11(16)14(5)9-15(10-14)12(17)18-13(2,3)4/h1H,7-10H2,2-5H3
• InChI Key： JYEYCKPKJQLXTB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(CCC#C)=O)(C)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate (CAS No. 2009410-37-9)

Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate, a compound with the CAS number 2009410-37-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a methyl group, and a pent-4-ynoyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The tert-butyl group at the 1-position of the azetidine ring provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly important in medicinal chemistry, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles. Additionally, the methyl group at the 3-position introduces further conformational flexibility, allowing for diverse molecular interactions. The presence of a pent-4-ynoyl side chain adds a reactive alkyne moiety, which can be utilized in various synthetic transformations, including cross-coupling reactions that are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in azetidine derivatives due to their potential as bioactive molecules. Azetidine is a five-membered heterocycle that mimics the structure of natural amino acids, making it an attractive scaffold for peptidomimetics. Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate has been explored in several research studies as a precursor for designing novel therapeutic agents. Its unique structural motifs have led to investigations into its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The alkyne functionality in the pent-4-ynoyl group allows for facile introduction of various substituents through Sonogashira coupling, Heck reaction, or other transition-metal-catalyzed processes. This reactivity has been leveraged to create libraries of derivatives with tailored properties for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds for further optimization.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Azetidine derivatives have shown promise in several therapeutic areas due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that certain azetidine-based molecules can inhibit enzymes involved in inflammatory pathways by mimicking natural substrates or by occupying binding pockets that are not accessible to conventional inhibitors. Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate has been investigated as a potential lead compound in this context, with initial results suggesting its efficacy in modulating inflammatory responses.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the pent-4-ynoyl group requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide insights into how complex molecular structures can be assembled with precision.

The structural complexity of Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate also makes it an interesting candidate for computational studies. Molecular modeling techniques have been used to explore its interactions with potential biological targets at the atomic level. These studies have provided valuable insights into how changes in the molecular structure can influence binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with optimized pharmacological profiles.

In conclusion, Tert-butyl 3-methyl-3-(pent-4-ynoyl)azetidine-1-carboxylate (CAS No. 2009410-37-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable scaffold for designing novel bioactive molecules. The ongoing research into this compound underscores its importance as a building block for future therapeutic agents and highlights the continued relevance of heterocyclic chemistry in addressing unmet medical needs.